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Compound of Interest

Compound Name: Neodecanoic acid, potassium salt

Cat. No.: B1629784

Technical Data Sheet: Neodecanoic Acid,
Potassium Salt

Audience: Researchers, Scientists, and Drug Development Professionals

This document provides core technical data on the molecular properties of neodecanoic acid,
potassium salt.

Chemical Identity and Molecular Properties

Neodecanoic acid, potassium salt, is the salt derived from neodecanoic acid, a mixture of
branched-chain carboxylic acids.[1][2] The formation of the potassium salt involves the
neutralization of neodecanoic acid with a potassium base, where the acidic proton of the
carboxyl group is replaced by a potassium ion.[3] This conversion to its salt form significantly
enhances its water solubility.[3][4]

The key molecular properties are summarized in the table below.

Property Data Citations
Molecular Formula C10H19KO2 2115161171
Molecular Weight Approximately 210.36 g/mol [2][4][5][6]
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Note: The molecular weight is a calculated value based on the atomic masses of the
constituent elements and may vary slightly between different sources.

Molecular Formula Determination

Neodecanoic acid is a complex mixture of C10 carboxylic acid isomers with the general formula
C10H2002.[1][8][9][10] The potassium salt is formed by the loss of one hydrogen atom from the
carboxylic acid group and the addition of one potassium atom.[3] This results in the molecular
formula C10H19KO2.[4][5][6]

Molecular Weight Calculation

The molecular weight is calculated by summing the atomic masses of all atoms in the
molecular formula (C10H19KO2).

Carbon (C): 10 atoms x ~12.011 u

Hydrogen (H): 19 atoms x ~1.008 u

Potassium (K): 1 atom x 39.0983 u[11][12][13]

Oxygen (O): 2 atoms x ~15.999 u

Total Molecular Weight = 210.36 g/mol

This calculated value aligns with the molecular weights reported in multiple chemical
databases, which range from 210.35 to 210.36 g/mol .[2][3][5][6][7]

Disclaimer: The scope of this document is to provide the molecular weight and formula for
Neodecanoic acid, potassium salt. As this is a specific query about the intrinsic properties of
a chemical compound, detailed experimental protocols for its synthesis or analysis, as well as
biological signaling pathways, are not applicable or included.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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